3-{methyl[1-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-4-yl]amino}-1??,2-benzothiazole-1,1-dione

• IUPAC Name: N-methyl-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-4-yl]-1,1-dioxo-1,2-benzothiazol-3-amine
• InChI: InChI=1S/C16H19N5O2S2/c1-11-17-18-16(24-11)21-9-7-12(8-10-21)20(2)15-13-5-3-4-6-14(13)25(22,23)19-15/h3-6,12H,7-10H2,1-2H3
• InChI Key: XSVPJFMXWMGFIH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)N2CCC(CC2)N(C)C3=NS(=O)(=O)C4=CC=CC=C43
• Molecular Formula: C16H19N5O2S2
• Molecular Weight: 377.5 g/mol

Description

The 1,3,4-thiadiazole moiety is a versatile scaffold widely studied in medicinal chemistry. It exhibits a wide range of biological activities such as antidiabetic, anticancer, anti-inflammatory, anticonvulsant, antiviral, antihypertensive, and antimicrobial. The biological activities of several synthesized derivatives of 1,3,4-thiadiazole are based on assumptions like the presence of the =N-C-S- moiety and strong aromaticity of the ring, which is responsible for providing low toxicity and great in vivo stability.

Molecular Structure Analysis

The molecular structure of a compound is responsible for various pharmacological activities, and mostly heterocyclic moieties have diverse activities. A close inspection of the molecular features reveals that compound 3 is built up by two main fragments—4-methyl coumarin and 2-methyl-1,3,4-thiadiazole—connected by a –S–CH2–CH2–S– bridge.

Chemical Reactions Analysis

The chemical reactions involving 1,3,4-thiadiazole derivatives would depend on the specific substituents present in the molecule. For example, the NMR spectra were recorded on a Bruker Avance II+ 600 spectrometer (Rheinstetten, Germany) in CDCl3; the chemical shifts were quoted in ppm in δ-values against tetramethylsilane (TMS) as an internal standard and the coupling constants were calculated in Hz.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,3,4-thiadiazole derivatives can vary widely depending on the specific substituents present in the molecule. For example, due to the mesoionic nature, thiadiazoles are able to cross the cellular membranes. Their relatively good liposolubility is most likely attributed to the presence of the sulfur atom.

Scientific Research Applications

Antimicrobial Activity

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Anticancer Properties

• 1,3,4-thiadiazoles have been investigated as antimitotic agents. .

Antiviral Potential

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Antioxidant Activity

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Anti-inflammatory Effects

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Other Pharmacological Applications

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Mechanism of Action

Target of Action

Similar compounds, such as 1-(5-(benzylthio)-1,3,4-thiadiazol-2-yl)-3-phenylurea derivatives, have been synthesized as sorafenib analogs . Sorafenib is a kinase inhibitor that targets several proteins, including VEGFR-2

Mode of Action

The mesoionic character of the thiadiazole ring allows thiadiazole-containing compounds to cross cellular membranes and interact strongly with biological targets . This interaction could lead to changes in the function of the target proteins, potentially inhibiting their activity and leading to downstream effects.

Biochemical Pathways

Based on the potential targets mentioned above, it’s plausible that this compound could affect pathways related to cell proliferation and angiogenesis, given that vegfr-2 is involved in these processes .

Pharmacokinetics

The mesoionic nature of the thiadiazole ring and the presence of the sulfur atom in these compounds generally contribute to their liposolubility , which could potentially enhance their bioavailability.

Result of Action

Similar compounds have shown significant cytotoxic effects against various human cancer cells . These compounds have been found to prevent the proliferation of tested cancer cells and induce apoptotic cell death .

Safety and Hazards

The safety and hazards associated with 1,3,4-thiadiazole derivatives would depend on the specific compound and its intended use. For example, Sigma-Aldrich provides this product to early discovery researchers as part of a collection of unique chemicals.

Future Directions

The future directions for research on 1,3,4-thiadiazole derivatives could include further exploration of their biological activities and potential applications in medicine. This could involve the design and synthesis of new derivatives, as well as in-depth studies of their mechanisms of action.